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Compound of Interest

Compound Name: 5-Cyano-2-methylbenzylamine

Cat. No.: B15329506 Get Quote

IUPAC Name: 3-(Aminomethyl)-4-methylbenzonitrile

Common Name: 5-Cyano-2-methylbenzylamine

This technical guide provides a summary of the available chemical and physical data for 3-

(aminomethyl)-4-methylbenzonitrile. It is important to note that this compound is not extensively

documented in publicly available scientific literature. Therefore, detailed experimental

protocols, comprehensive biological activity data, and established signaling pathways are not

available at this time.

Chemical and Physical Properties
The fundamental chemical and physical properties of 3-(aminomethyl)-4-methylbenzonitrile are

summarized in the table below. These values are primarily computed or sourced from chemical

suppliers and databases.
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Property Value

Molecular Formula C₉H₁₀N₂

Molecular Weight 146.19 g/mol

CAS Number 162558-37-4

Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis
Specific, peer-reviewed synthesis protocols for 3-(aminomethyl)-4-methylbenzonitrile are not

readily available. However, a plausible synthetic route can be proposed based on standard

organic chemistry transformations. A common method for the synthesis of benzylamines is the

reduction of the corresponding benzonitrile. In this hypothetical pathway, 4-methyl-

isophthalonitrile could be selectively reduced to yield the target compound.

4-Methyl-1,3-benzenedicarbonitrile Reducing Agent
(e.g., LiAlH₄ or H₂/Catalyst) 3-(Aminomethyl)-4-methylbenzonitrile

Click to download full resolution via product page

Caption: A hypothetical synthesis pathway for 3-(aminomethyl)-4-methylbenzonitrile.

Disclaimer: This represents a theoretical synthetic route. The actual experimental conditions,

including the choice of reducing agent, solvent, temperature, and reaction time, would require

empirical optimization.

Biological Activity and Mechanism of Action
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As of the date of this document, there is no published research detailing the biological activity

or mechanism of action of 3-(aminomethyl)-4-methylbenzonitrile. The biological effects of this

compound have not been characterized.

Experimental Protocols
Consistent with the lack of data on its biological activity, there are no established experimental

protocols or assays in the scientific literature that specifically utilize 3-(aminomethyl)-4-

methylbenzonitrile.

Conclusion
3-(Aminomethyl)-4-methylbenzonitrile is a chemical compound for which there is a notable

absence of in-depth scientific research. While its basic chemical properties can be deduced, its

synthesis, biological functions, and potential applications remain uninvestigated in the public

domain. This guide provides the currently available information, and it is anticipated that future

research will be necessary to fully characterize this molecule. Researchers and drug

development professionals interested in this compound will likely need to undertake

foundational research to determine its properties and potential uses.

To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(Aminomethyl)-4-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15329506#iupac-name-for-5-cyano-2-
methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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